Cas no 57641-84-6 (1,3-Cyclohexanedione, 5-(1-ethylpropyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(1-ethylpropyl)-
• CAS No: 57641-84-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 344732
• PubChem ID: 20325618
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(1-ethylpropyl)-
• 5-pentan-3-ylcyclohexane-1,3-dione
• DTXSID30605365
• 5-(1-ethylpropyl)-1,3-cyclohexanedione
• 57641-84-6
• AKOS019912922
• 5-(1-ethylpropyl)1,3-cyclohexanedione
• ARHIIRZQTUSYIX-UHFFFAOYSA-N
• SCHEMBL11580846
• 5-(Pentan-3-yl)cyclohexane-1,3-dione

• Inchi： 1S/C11H18O2/c1-3-8(4-2)9-5-10(12)7-11(13)6-9/h8-9H,3-7H2,1-2H3
• InChI Key： ARHIIRZQTUSYIX-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)C(CC)CC)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14